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Herbicide Profile & Crop Safety Data

The table below summarizes the core characteristics of ammonium nonanoate relevant to experimental use.

Property Description

Chemical Type Fatty acid salt (ammonium salt of pelargonic acid) [1] [2]

Mode of Action Non-systemic, broad-spectrum contact herbicide [3] [4]. It disrupts plant cell

membranes, causing rapid desiccation and cell death [1] [3].

Soil Activity No soil activity [2]

Key
Consideration

Non-selective: It will injure or kill any green plant tissue it contacts, including non-
target crops [4].

Data from the IR-4 Project on crop safety for established ornamental horticulture plants provides specific

phytotoxicity insights [5]. The trials evaluated "Racer" (ammonium nonanoate) at 3% and 6% v/v

concentrations.
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Safety & Injury
Observation

Details Implication for Research

General Safety on
Dormant Plants

Caused no injury when applied to 16

tested genera/species during dormancy
[5].

Applications during crop dormancy

may be a safer option.

Transient Injury Some crops showed no or minimal
transient injury after a second

application [5].

Minor damage may occur but could
be outgrown.

Significant Injury Four crops showed significant injury

after the second application [5].

Certain species are highly sensitive;

repeated apps increase risk.

Incomplete Data For 12 crops, one or two trials showed

no significant injury, but more data is
needed [5].

Safety for many species is not

conclusively established; preliminary
testing is crucial.

Application & Troubleshooting Guide for Researchers

Recommended Application Protocol

Adhering to a strict application methodology is essential for reproducible results and minimizing non-target

effects in experiments.
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Start: Experimental Application

Prepare 3-6% v/v solution
(equivalent to 2.4% a.i.)

Use as directed spray
to wet target foliage uniformly

Apply to young, actively growing weeds
(<6 inches for best efficacy)

Avoid application to
non-target crop foliage

Observe 24-hour Restricted
Entry Interval (REI)

Assess Results

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: Can ammonium nonanoate be applied inside greenhouses with crops present?

A: Yes, it is one of the few herbicides labeled for use inside greenhouses and enclosed

structures when crops are present. However, it must be applied as a directed spray to avoid
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contact with non-target ornamental foliage, as it is non-selective [4].

Q2: What are the typical symptoms of phytotoxicity on ornamentals?

A: As a contact herbicide, symptoms appear rapidly—often within hours. They include leaf
scorching, browning, wilting, and desiccation of any sprayed tissue [1]. The damage is

typically localized to the parts of the plant that were directly contacted.

Q3: Why was perennial weed control poor in my experiment?

A: This is an expected outcome. Ammonium nonanoate has no systemic activity and does

not translocate to roots or other underground structures. It only burns down the exposed
foliage. Perennial weeds with established root systems or rhizomes will often regrow,

necessitating repeated applications [1] [4].

Q4: What are the key environmental fate characteristics of this herbicide?

A: It is considered non-persistent. It is miscible in water and has a reported soil degradation

time (DT₅₀) of about 1.0 day, meaning it breaks down quickly in the environment [3].

Key Experimental Considerations

Weed Growth Stage is Critical: Efficacy is highest on young annual weeds (less than 6 inches tall)
[6]. Mature weeds, especially perennials, will show poor control due to the lack of systemic action [4].

Concentration Precision: The standard research rate is a 3-6% v/v solution of the commercial
concentrate (typically 40% a.i.) in water [5]. Using higher concentrations can increase the risk of

phytotoxicity to non-target plants.
Integration with Other Methods: For perennial weed control, integrate herbicide application with

other cultural practices, as reliance on ammonium nonanoate alone may not be economically
effective or scientifically optimal [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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